molecular formula C9H17N3 B2383711 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)propan-2-amine CAS No. 1378239-51-0

1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)propan-2-amine

Cat. No. B2383711
CAS RN: 1378239-51-0
M. Wt: 167.256
InChI Key: SQJVHGRZKMWHPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)propan-2-amine, also known as EPH, is a novel psychoactive substance that has gained popularity in recent years. It belongs to the class of substituted amphetamines and has been found to possess stimulant properties. The purpose of

Mechanism of Action

1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)propan-2-amine acts as a substrate for the dopamine transporter, causing an increase in dopamine release and reuptake inhibition. It also increases norepinephrine and serotonin release, leading to its stimulant effects. 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)propan-2-amine has been found to have a higher affinity for the dopamine transporter compared to other amphetamines, which may contribute to its unique effects.
Biochemical and Physiological Effects:
1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)propan-2-amine has been found to increase locomotor activity and induce hyperthermia in animals. It has also been shown to increase dopamine release in the striatum and nucleus accumbens, regions of the brain associated with reward and motivation. 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)propan-2-amine has been found to have a longer duration of action compared to other amphetamines, which may contribute to its potential as a research tool.

Advantages and Limitations for Lab Experiments

1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)propan-2-amine has several advantages as a research tool, including its unique mechanism of action and longer duration of action compared to other amphetamines. However, there are also limitations to its use, including its potential for abuse and lack of research on its long-term effects.

Future Directions

There are several future directions for research on 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)propan-2-amine, including its potential use as a treatment for certain neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD). Further studies are also needed to investigate its long-term effects and potential for abuse. Additionally, research on the synthesis of 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)propan-2-amine analogs may lead to the development of new psychoactive substances with unique properties.

Synthesis Methods

The synthesis method for 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)propan-2-amine involves the reaction of 1-ethyl-3-methyl-4-pyrazolone with 2-bromo-1-phenylpropan-1-one in the presence of a base such as potassium carbonate. This reaction results in the formation of the intermediate 1-(1-ethyl-3-methyl-4-pyrazolyl)propan-2-one, which is then reduced using sodium borohydride to yield 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)propan-2-amine.

Scientific Research Applications

1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)propan-2-amine has been studied for its potential use as a research tool in the fields of neuroscience and pharmacology. It has been found to possess stimulant properties, similar to other amphetamines such as methamphetamine and MDMA. 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)propan-2-amine has been used in animal studies to investigate its effects on behavior, locomotor activity, and dopamine release.

properties

IUPAC Name

1-(1-ethyl-3-methylpyrazol-4-yl)propan-2-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H17N3/c1-4-12-6-9(5-7(2)10)8(3)11-12/h6-7H,4-5,10H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SQJVHGRZKMWHPG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=C(C(=N1)C)CC(C)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H17N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

167.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)propan-2-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.